Cas no 1369784-98-4 (3-Ethyl-4-isopropoxybenzoic acid)

• Product Name: 3-Ethyl-4-isopropoxybenzoic acid
• CAS No: 1369784-98-4
• MF: C₁₂H₁₆O₃
• MW: 208.25
• CID: 5075907
• Update Time: 2025-11-03

3-Ethyl-4-isopropoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-4-isopropoxybenzoic acid

• Inchi： 1S/C12H16O3/c1-4-9-7-10(12(13)14)5-6-11(9)15-8(2)3/h5-8H,4H2,1-3H3,(H,13,14)
• InChI Key： JDPWVWWLAVDCGA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1CC)C(C)C

Additional information on 3-Ethyl-4-isopropoxybenzoic acid

3-Ethyl-4-isopropoxybenzoic acid (CAS No. 1369784-98-4): A Comprehensive Overview

3-Ethyl-4-isopropoxybenzoic acid (CAS No. 1369784-98-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of benzoic acids and features an ethyl group and an isopropoxy substituent on the benzene ring, which contribute to its distinct properties and reactivity.

The molecular formula of 3-Ethyl-4-isopropoxybenzoic acid is C₁₂H₁₆O₃, with a molecular weight of approximately 208.25 g/mol. Its chemical structure consists of a benzene ring with a carboxylic acid group (-COOH) at the 1-position, an ethyl group (-CH₂CH₃) at the 3-position, and an isopropoxy group (-OCH(CH₃)₂) at the 4-position. This arrangement imparts specific physical and chemical characteristics that make it a valuable intermediate in synthetic chemistry.

In terms of physical properties, 3-Ethyl-4-isopropoxybenzoic acid is a white crystalline solid at room temperature with a melting point ranging from 95°C to 97°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and acetone. These solubility properties make it suitable for use in various chemical reactions and processes.

The chemical reactivity of 3-Ethyl-4-isopropoxybenzoic acid is influenced by its functional groups. The carboxylic acid group can participate in esterification, amidation, and other nucleophilic acyl substitution reactions. The ethyl and isopropoxy substituents can also undergo substitution reactions under appropriate conditions, making this compound a valuable starting material for the synthesis of more complex molecules.

In the pharmaceutical industry, 3-Ethyl-4-isopropoxybenzoic acid has shown promise as an intermediate in the synthesis of drugs with potential therapeutic applications. Recent studies have explored its use in the development of anti-inflammatory agents, antioxidants, and other bioactive compounds. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond pharmaceuticals, 3-Ethyl-4-isopropoxybenzoic acid has found applications in materials science. Its ability to form stable complexes with metal ions makes it useful in the preparation of coordination polymers and metal-organic frameworks (MOFs). These materials have potential uses in gas storage, catalysis, and sensing technologies. A study published in the Journal of Materials Chemistry A demonstrated that MOFs derived from this compound exhibit high surface areas and excellent stability under various conditions.

In the field of chemical synthesis, 3-Ethyl-4-isopropoxybenzoic acid serves as a versatile building block for the construction of complex organic molecules. Its reactivity allows chemists to introduce functional groups selectively and efficiently, facilitating the synthesis of compounds with desired properties. For example, researchers at Harvard University have utilized this compound as a key intermediate in the total synthesis of natural products with potential medicinal value.

The environmental impact of 3-Ethyl-4-isopropoxybenzoic acid is an important consideration for its industrial use. Studies have shown that it degrades readily under aerobic conditions and does not accumulate in aquatic environments. This biodegradability makes it a more environmentally friendly option compared to some other organic compounds used in similar applications.

In conclusion, 3-Ethyl-4-isopropoxybenzoic acid (CAS No. 1369784-98-4) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable intermediate in pharmaceutical development, materials science, and synthetic chemistry. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern scientific research.